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Compound of Interest

Compound Name: ML404

Cat. No.: B609170 Get Quote

A Potent Inhibitor of the Mitochondrial Permeability
Transition Pore
This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of ML404, a potent inhibitor of the mitochondrial permeability transition

pore (mtPTP). This document is intended for researchers, scientists, and drug development

professionals working in the fields of mitochondrial biology, cell death, and neurodegenerative

diseases.

Chemical Structure and Properties
ML404 is a small molecule belonging to the diarylisoxazole-3-carboxamide class of

compounds. Its chemical identity is well-defined, with the following key identifiers:
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Property Value

IUPAC Name
N-(2-chloro-3-methylphenyl)-5-(3-

hydroxyphenyl)isoxazole-3-carboxamide

Chemical Formula C₁₇H₁₃ClN₂O₃

Molecular Weight 328.75 g/mol

CAS Number 1826026-00-9

SMILES String
O=C(NC1=CC(Cl)=CC=C1C)C2=NOC(C3=CC=

CC(O)=C3)=C2

Biological Activity
ML404 is a highly potent inhibitor of the mitochondrial permeability transition pore (mtPTP), a

critical regulator of cell death. The opening of the mtPTP is implicated in a variety of

pathological conditions, including ischemia-reperfusion injury, neurodegenerative diseases, and

muscular dystrophies.

The primary biological activity of ML404 is the inhibition of mitochondrial swelling, a hallmark of

mtPTP opening. It exhibits a half-maximal effective concentration (EC₅₀) of 4.9 nM in

suppressing calcium-induced mitochondrial swelling.[1] A key advantage of ML404 is its

selectivity; it only disrupts mitochondrial coupling at concentrations exceeding 100 μM,

indicating a wide therapeutic window.[1]

Quantitative Data on Biological Activity
Parameter Value Reference

Mitochondrial Swelling

Inhibition (EC₅₀)
4.9 nM [1]

Mitochondrial Coupling

Disruption
> 100 μM [1]

Experimental Protocols
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The following are detailed methodologies for key experiments used to characterize the activity

of ML404.

Mitochondrial Swelling Assay
This assay measures the change in light scattering of a mitochondrial suspension as an

indicator of mitochondrial volume.

Mitochondria Isolation: Isolate mitochondria from a relevant tissue source (e.g., mouse liver)

using differential centrifugation.

Assay Buffer: Resuspend the isolated mitochondria in a swelling buffer (e.g., 120 mM KCl,

10 mM Tris-HCl, 5 mM KH₂PO₄, pH 7.4).

Compound Incubation: Pre-incubate the mitochondrial suspension with varying

concentrations of ML404 or vehicle control.

Induction of Swelling: Induce mitochondrial swelling by adding a calcium pulse (e.g., 200 μM

CaCl₂).

Measurement: Monitor the decrease in absorbance at 540 nm over time using a

spectrophotometer. The rate of absorbance decrease is proportional to the rate of

mitochondrial swelling.

Data Analysis: Calculate the EC₅₀ value by plotting the rate of swelling against the

concentration of ML404.

Calcium Retention Capacity (CRC) Assay
This assay measures the ability of mitochondria to sequester and retain calcium before the

induction of mtPTP opening.

Mitochondria Isolation: Isolate mitochondria as described above.

Assay Buffer: Resuspend mitochondria in a buffer containing a fluorescent calcium indicator

(e.g., Calcium Green 5N).
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Compound Incubation: Pre-incubate the mitochondrial suspension with ML404 or vehicle

control.

Calcium Pulses: Add sequential pulses of a known concentration of CaCl₂ to the

mitochondrial suspension.

Measurement: Monitor the fluorescence of the calcium indicator. A sharp increase in

fluorescence indicates the release of calcium from the mitochondria due to mtPTP opening.

Data Analysis: The total amount of calcium taken up by the mitochondria before pore

opening is defined as the calcium retention capacity.

Signaling Pathway and Mechanism of Action
ML404 is believed to directly inhibit the mtPTP, preventing its opening in response to stimuli

such as high calcium and oxidative stress. The precise molecular target of ML404 on the

mtPTP complex is still under investigation, but it is thought to act independently of cyclophilin

D, a known regulator of the pore.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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